Structure-controlled polymers prepared by pseudo-living addition-condensation polymerization and their application to light harvesting†
Chemical Communications Pub Date: 2016-09-13 DOI: 10.1039/C6CC06313F
Abstract
An A,B-block amphiphilic polymer and a branched polymer were prepared by using a new type of pseudo-living addition-condensation polymerization. The first polymer showed an interphase photoinduced energy transfer in a micellar system, while the second type showed efficient light-harvesting ability.
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